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Compound of Interest

Compound Name: D-Phenylalanyl-d5 Nateglinide
Cat. No.: B12426106
Get Quote

Executive Summary & Immediate Action

D-Phenylalanyl-d5 Nateglinide is a stable isotope-labeled pharmaceutical standard.[1][3][4]
While generally classified as non-hazardous under GHS/OSHA criteria regarding acute toxicity,
it is a bioactive antidiabetic agent.[2]

» Core Directive: Do NOT dispose of down sink drains or into municipal trash.[3]

» Primary Disposal Method: High-temperature incineration via a licensed chemical waste
contractor.[1][3]

o Radioactivity Note: This compound is stable isotope-labeled (Deuterium/2H), not radioactive.
[1][2][3] Do not dispose of in radioactive waste streams unless mixed with other radiolabels.

[3]

Material Identification & Technical Context

Understanding the physicochemical nature of the analyte dictates the disposal logic.[1]
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Property Specification Operational Implication

Target analyte for disposal.[1]

Chemical Name D-Phenylalanyl-d5 Nateglinide
[31[51[6]
Identifier for waste manifesting.
CAS Number 1356354-42-1 (or analog)
[1][3]
Stable isotope; behaves
Molecular Formula C19H22DsNO3 chemically like Nateglinide.[1]
[3]
Critical: Aqueous rinsing is
B Soluble in MeOH, DMSO; ineffective.[2] Use organic
Solubility . —
Insoluble in water solvents for decontamination.

[1]3]

) Potential environmental
_ o Insulin secretagogue . o
Bioactivity o endocrine/metabolic disruptor.
(Meglitinide class) (3]

Classify as "Non-RCRA
) ) Regulated Chemical Waste"
RCRA Status Non-listed (Not P or U listed) ) ]
unless mixed with hazardous

solvents.[1][3]

The "Internal Standard" Context

In a typical laboratory workflow, this compound is present in two states:
e Neat Solid: High concentration, high value.[2][3]

o Solvated Stock/Effluent: Dissolved in Methanol or Acetonitrile (LC-MS mobile phases).
Expert Insight: The disposal hazard is often driven by the solvent (flammability) rather than
the trace peptide derivative itself.[1]

Waste Segregation & Decision Logic

Effective disposal requires segregating waste at the point of generation.[3] Use the following
logic flow to determine the correct waste stream.
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Stream A: Solid Chemical Waste Stream B: Flammable/Organic Waste Stream C: Aqueous Chemical Waste

(Incineration) (Fuel Blending/Incineration) (Trace Contamination)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating D-Phenylalanyl-d5 Nateglinide waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Neat Standard & Contaminated
Debris)

Applicability: Expired pure standard, weighing boats, contaminated gloves, and paper towels.

[1][]
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Containment: Place all solid materials into a wide-mouth High-Density Polyethylene (HDPE)
jar.

Labeling: Affix a hazardous waste tag.
o Constituents: "Non-RCRA Pharmaceutical Waste (D-Phenylalanyl-d5 Nateglinide)."[1][3]

o Hazard Checkbox: Toxic (due to bioactivity), Irritant.[1][2]

Sealing: Ensure the lid is screw-tight. Do not use "biohazard" (red bag) waste unless the
material is mixed with human biological fluids (plasma/serum).[1][3]

Disposal: Transfer to EHS for high-temperature incineration.

Protocol B: Liquid Waste (Stock Solutions & LC-MS
Effluent)

Applicability: Stock solutions in Methanol/DMSO or LC-MS waste lines.[1][3]
e Solvent Compatibility:

o If dissolved in Methanol/Acetonitrile: Segregate into "Flammable Organic Waste" carboys.

[3]
o If dissolved in DMSO: Segregate into "Non-Halogenated Organic Waste."[3]
o Deactivation (Optional but Recommended):

o For large volumes of stock solution, chemical oxidation is not standard.[2] Rely on
incineration.

e LC-MS Effluent:

o Direct the waste line from the mass spectrometer into a closed solvent waste container.[1]

[3]

o Crucial: Do not allow LC-MS drain lines to hang open; this releases solvent vapors and
potential aerosolized drug particles.[1][3]
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Protocol C: Decontamination of Glassware

Since the compound is hydrophobic (insoluble in water), standard dishwashing is insufficient.[1]

[2]

e Primary Rinse: Triple rinse glassware with a compatible organic solvent (Methanol or
Acetone).[1][3]

» Rinse Disposal: Collect the solvent rinsate into the "Flammable Organic Waste" stream
(Protocol B).[1][3]

e Secondary Wash: Wash with soap and water only after the solvent rinse has removed the
compound.[3]

Regulatory & Compliance Framework

Although Nateglinide is not a P-listed or U-listed waste under US EPA RCRA regulations,
"Prudent Practices in the Laboratory" dictates it be treated as a pharmaceutical hazard.[1][2][3]

o US EPA: Dispose of in accordance with 40 CFR Part 266 Subpart P (Management
Standards for Hazardous Waste Pharmaceuticals), which prohibits sewering of
pharmaceuticals.[1][2]

e European Waste Catalogue (EWC): Classify under 18 01 09 (medicines other than those
mentioned in 18 01 08).[1][3]

o Deuterium Regulation: The FDA and EPA treat deuterated isotopologues as distinct chemical
entities, but for waste purposes, they share the parent compound's hazard profile.[1][2] They
are not regulated by the Nuclear Regulatory Commission (NRC).[1][3]

References
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o National Research Council. (2011).[1][3] Prudent Practices in the Laboratory: Handling and
Management of Chemical Hazards. National Academies Press.[1][3] Retrieved from [Link][1]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://www.epa.gov/hwgenerators/management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075-listing
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5311309
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://downloads.regulations.gov/EPA-HQ-RCRA-2007-0932-0174/content.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

[2][3]

o PubChem. (2025).[1][3] Nateglinide: Chemical Safety and Hazards. National Library of
Medicine.[1][3] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comprehensive Disposal & Handling Guide: D-
Phenylalanyl-d5 Nateglinide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426106/docs#comprehensive-disposal-handling-
guide-d-phenylalanyl-d5-nateglinide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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